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Cat. No.: B043969
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CAS Number: 118337-48-7

This technical guide provides an in-depth overview of Allyl Chlorodifluoroacetate, a
fluorinated organic compound with significant potential in synthetic chemistry, particularly for
the development of novel pharmaceuticals and agrochemicals. This document is intended for
researchers, scientists, and professionals in the field of drug development and fine chemical
synthesis.

Chemical and Physical Properties

Allyl chlorodifluoroacetate is a colorless to pale yellow liquid with a distinctive odor.[1] Its
reactivity is largely defined by the presence of the electron-withdrawing chloro and difluoro
groups, which enhance the electrophilic character of the carbonyl carbon, and the versatile allyl
group.[1] Detailed physical and spectral data for Allyl Chlorodifluoroacetate are not readily
available in public literature. However, data for structurally related compounds are presented
for comparative purposes.

Table 1: Physicochemical Properties of Allyl Chlorodifluoroacetate and Related Compounds
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Property

Allyl

Chlorodifluoroacet

Ethyl

Allyl Chloroacetate .
Chlorodifluoroacet

(CAS: 2916-14-5)

ate ate (CAS: 383-62-0)
Molecular Formula CsHsCIF202[1] CsH7CIO2[2] CaHsCIF202[3]
Molecular Weight 170.54 g/mol [1] 134.56 g/mol [2] 158.53 g/mol
Boiling Point Data not available 164 °C /265 mmHg[2] 96-97.5 °C[3]
Density Data not available 1.159 g/mL at 25 °C[2] 1.252 g/mL at 25 °C[3]

Refractive Index

Data not available

n20/D 1.446[2] n20/D 1.358[3]

Solubility

Soluble in organic

solvents[1]

Data not available Data not available

Table 2: Spectroscopic Data Interpretation for Allyl Chlorodifluoroacetate (Predicted)
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Expected Chemical Shift /

Spectroscopy Feature
Frequency
1H NMR Allyl CH: ~4.7 ppm (d)
Allyl CH ~5.9 ppm (m)
Allyl =CH: ~5.3 ppm (M)
13C NMR Carbonyl C=0 ~160-165 ppm
CF2CI ~120-130 ppm (1)
Allyl O-CH:2 ~68 ppm
Allyl =CH ~130 ppm
Allyl =CH: ~120 ppm
IR Spectroscopy C=0 stretch ~1780-1800 cm~1

C-F stretch ~1100-1300 cm—!
C-Cl stretch ~700-800 cm~1
C=C stretch ~1645 cm—!

Experimental Protocols
Synthesis of Allyl Chlorodifluoroacetate via Fischer

Esterification

This protocol describes a plausible method for the synthesis of Allyl Chlorodifluoroacetate

based on the Fischer esterification of chlorodifluoroacetic acid with allyl alcohol.

Materials:

e Chlorodifluoroacetic acid

« Allyl alcohol

o Concentrated sulfuric acid (catalyst)
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Toluene (for azeotropic removal of water)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware for reflux and distillation

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
chlorodifluoroacetic acid (1.0 eq), allyl alcohol (1.2 eq), and toluene.

Slowly add a catalytic amount of concentrated sulfuric acid to the stirred mixture.

Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-
Stark trap.

Monitor the reaction progress by observing the amount of water collected. The reaction is
complete when no more water is formed.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with saturated sodium bicarbonate
solution to neutralize the acidic catalyst and any unreacted carboxylic acid.

Wash with brine, then dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the toluene under reduced pressure.

Purify the crude product by vacuum distillation to obtain Allyl Chlorodifluoroacetate.
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Synthesis Workflow

Chlorodifluoroacetic Acid + Allyl Alcohol
(Toluene, H2SOa catalyst)

1. Esterification

Heat to Reflux
(Azeotropic removal of H20)

2. Quenching
( Aqueous Workup )
(Neutralization & Washing)
3. Isolation
Drying

(Anhydrous MgSQa4)

4. Purification

Purification
(Vacuum Distillation)

l

Click to download full resolution via product page
Synthesis of Allyl Chlorodifluoroacetate.

Role in Drug Development and Medicinal Chemistry

The incorporation of fluorine into drug candidates is a widely employed strategy in medicinal
chemistry to enhance pharmacological properties. Fluorine and fluorine-containing functional
groups can improve metabolic stability, binding affinity, and bioavailability.[4][5][6][7] The
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chlorodifluoroacetyl group, in particular, is a valuable synthon for the creation of more complex
fluorinated molecules.[8]

Allyl chlorodifluoroacetate serves as a versatile building block for introducing the
chlorodifluoroacetyl moiety into a target molecule. The allyl group can be readily transformed
into other functional groups or cleaved under specific conditions, providing synthetic flexibility.
The high reactivity of the ester allows for efficient derivatization.

Chlorinated compounds also represent a significant class of pharmaceuticals, with over 250
FDA-approved drugs containing chlorine.[9] The presence of both chlorine and fluorine in Allyl
chlorodifluoroacetate offers a unique combination of properties that can be exploited in the
design of novel therapeutic agents.

Application in Drug Discovery

Lead Compound
(e.g., with a primary amine)

(Acylation Reaction

(Allyl Ester Intermediate)

e.g., Cleavage of allyl group

(Further Synthetic Modifications)

Click to download full resolution via product page
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Hypothetical workflow for drug development.

Safety and Handling

Allyl chlorodifluoroacetate should be handled with care in a well-ventilated fume hood, as it
is expected to be hazardous upon exposure.[1] Appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat, should be worn. As with many fluorinated
organic compounds, it may exhibit environmental persistence, and its ecological impact should
be considered.[1] For detailed safety information, it is crucial to consult the Safety Data Sheet
(SDS) provided by the supplier.

Conclusion

Allyl chlorodifluoroacetate is a valuable reagent for organic synthesis, offering a gateway to
novel chlorinated and fluorinated compounds. Its utility in medicinal chemistry is underscored
by the proven benefits of fluorine and chlorine incorporation in drug design. The synthetic
protocols and conceptual workflows presented in this guide aim to provide researchers with a
solid foundation for utilizing this versatile building block in their research and development
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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